2-(4-ethoxyphenyl)-N-(2-(5-(2-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-[2-[5-[(2-methylphenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]acetamide
• InChI: InChI=1S/C25H27N5O3/c1-3-33-21-10-8-19(9-11-21)14-23(31)26-12-13-30-24-22(15-28-30)25(32)29(17-27-24)16-20-7-5-4-6-18(20)2/h4-11,15,17H,3,12-14,16H2,1-2H3,(H,26,31)
• InChI Key: JIQMJRIGPFSHJV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NCCN2C3=C(C=N2)C(=O)N(C=N3)CC4=CC=CC=C4C
• Molecular Formula: C25H27N5O3
• Molecular Weight: 445.5 g/mol

Description

2-(4-ethoxyphenyl)-N-(2-(5-(2-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C25H27N5O3 and its molecular weight is 445.523. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

A study explored the synthesis and characterization of pyrazole-acetamide derivatives, leading to the formation of novel Co(II) and Cu(II) coordination complexes. These complexes exhibited significant antioxidant activity, determined through various in vitro assays, highlighting their potential as antioxidative agents (Chkirate et al., 2019).

Anticancer Applications

Research into certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives demonstrated anticancer properties. These compounds were synthesized and tested against 60 cancer cell lines, with one compound showing appreciable growth inhibition against eight cancer cell lines, suggesting potential for anticancer agent development (Al-Sanea et al., 2020).

Radioligand Imaging

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides were identified as selective ligands for the translocator protein (18 kDa), with one compound, DPA-714, designed for fluorine-18 labeling. This facilitates in vivo imaging using positron emission tomography (PET), providing insights into the application of such compounds in diagnostic imaging (Dollé et al., 2008).

Anti-Inflammatory and Analgesic Agents

A study synthesized novel compounds derived from visnaginone and khellinone, showing high inhibitory activity on COX-2 selectivity and displaying significant analgesic and anti-inflammatory activities. These findings suggest the compounds' potential as anti-inflammatory and analgesic agents, marking an important area of pharmaceutical research (Abu‐Hashem et al., 2020).

Cytotoxic Activity and Synthetic Pathways

The synthesis and in vitro cytotoxic activity of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases were explored, showcasing their potential against human cancer cell lines. This research provides valuable insights into the design and development of new cytotoxic agents (Hassan et al., 2015).